N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide

• IUPAC Name: N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide
• InChI: InChI=1S/C15H14ClN3O2/c1-21-14-8-6-13(7-9-14)17-10-18-19-15(20)11-2-4-12(16)5-3-11/h2-10H,1H3,(H,17,18)(H,19,20)
• InChI Key: IHFCUWRPWHUAPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=CNNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClN3O2
• Molecular Weight: 303.74 g/mol

Description

N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential use in cancer treatment. It was first synthesized in 1998 by scientists at Bayer AG, and since then, it has been the subject of numerous scientific studies. In

Scientific Research Applications

Green Synthesis and Catalytic Applications

A study by Zhang Qun-feng (2008) highlighted the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes production. The research introduced a novel Pd/C catalyst with high activity and selectivity, which could be relevant for synthesizing related compounds like N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide in more environmentally friendly ways Zhang Qun-feng, 2008.

Corrosion Inhibition

Paul et al. (2020) investigated the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel, highlighting the potential of this compound-like structures in corrosion inhibition. The study found that such compounds could significantly enhance corrosion resistance, making them valuable in materials science and engineering applications Paul, Yadav, & Obot, 2020.

Synthesis of N-Heterocycles

Research by de Figueiredo et al. (2006) on the cyclization of amino alcohols to substituted azetidines and other N-heterocycles could provide insights into synthesizing complex structures like this compound. Their method avoids toxic reagents and tolerates various functional groups, which could be applicable in synthesizing pharmaceuticals and fine chemicals de Figueiredo, Fröhlich, & Christmann, 2006.

Molecular Docking and Anticancer Agents

Tiwari et al. (2016) reported the synthesis of novel thiadiazolopyrimidine derivatives with anticancer activities, evaluated through in-vitro assays and molecular docking. The structure-activity relationships explored in this study could be relevant for understanding the biological activities of this compound and its analogs, especially in developing targeted anticancer therapies Tiwari, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2016.

Future Directions

: Kim – Exploring the Interplay Between Cortisol Levels, Sleep Quality, and Psychological Stress: A Comprehensive Analysis